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Compound of Interest

Compound Name: Meriolin 16

Cat. No.: B12385622 Get Quote

Attention Researchers: The following document provides a comprehensive guide to the proper

disposal procedures for Meriolin 16, a potent cyclin-dependent kinase (CDK) inhibitor used in

cancer research.[1][2][3] Given its biological activity as an apoptosis-inducing agent, Meriolin
16 must be handled with care and disposed of as hazardous chemical waste.[4][5]

This guide is synthesized from general laboratory safety protocols for hazardous waste and

should be used in conjunction with the official Safety Data Sheet (SDS) provided by your

supplier. The SDS for Meriolin 16 can be requested from suppliers like MedchemExpress.

Always prioritize the specific instructions in the SDS and your institution's Environmental Health

and Safety (EH&S) guidelines.

Hazard Profile and Waste Classification
Meriolin 16 is a potent cytotoxic compound. While a specific regulatory classification is

pending a formal review of its SDS, it is prudent to treat it as a hazardous chemical waste due

to its biological effects. The primary hazards are associated with its cytotoxicity.

The following table summarizes the assumed hazard characteristics and the corresponding

waste management considerations.
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Hazard Characteristic Description Disposal Implications

Cytotoxicity

As a potent apoptosis inducer

with an IC50 of 50 nM, Meriolin

16 is highly toxic to cells.

All contaminated materials

must be treated as hazardous

waste. Avoid generation of

dust or aerosols.

Physical State
Typically supplied as a solid

(powder).

Requires careful handling to

prevent inhalation or skin

contact. Spills can be difficult

to contain.

Solubility
Soluble in DMSO and other

organic solvents.

The choice of solvent for

decontamination and rinsing

will affect the waste stream.

Reactivity
Reactivity data is not widely

available.

Assume it is incompatible with

strong oxidizing agents, acids,

and bases until confirmed

otherwise.

Step-by-Step Disposal Protocol for Meriolin 16
This protocol outlines the necessary steps for the safe handling and disposal of Meriolin 16
waste, from the point of generation to collection by EH&S personnel.

Phase 1: Personal Protective Equipment (PPE) and
Preparation

Consult the SDS: Before handling Meriolin 16, thoroughly read the manufacturer's Safety

Data Sheet.

Engineering Controls: All handling of solid Meriolin 16 and concentrated solutions should be

performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.

Required PPE:

Gloves: Wear two pairs of nitrile gloves.
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Eye Protection: Chemical safety goggles are mandatory.

Lab Coat: A buttoned lab coat must be worn.

Respiratory Protection: If there is a risk of aerosol generation outside of a fume hood, a

NIOSH-approved respirator may be required.

Phase 2: Waste Segregation and Collection
Proper segregation of waste is critical to prevent dangerous chemical reactions and ensure

compliant disposal.

Solid Waste:

Description: Includes contaminated gloves, weigh boats, pipette tips, and any other

disposable labware that has come into contact with solid Meriolin 16.

Collection: Place all solid waste into a designated, leak-proof plastic bag or container lined

with a plastic bag. This container must be clearly labeled as "Hazardous Waste."

Liquid Waste:

Description: Includes unused solutions of Meriolin 16, solvents used for rinsing

contaminated glassware, and cell culture media containing the compound.

Collection: Collect all liquid waste in a compatible, screw-cap container. Do not mix with

other waste streams unless explicitly permitted by your institution's EH&S guidelines. The

container must be kept closed except when adding waste.

Sharps Waste:

Description: Needles, syringes, or any other sharp objects contaminated with Meriolin 16.

Collection: Place all contaminated sharps into a designated, puncture-proof sharps

container.

Empty Containers:
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Description: The original container of Meriolin 16.

Procedure: An empty container that held a hazardous chemical must be triple-rinsed with

a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid

waste. After triple-rinsing, deface the label and dispose of the container as regular trash or

as directed by EH&S.

Phase 3: Labeling and Storage
Labeling: All hazardous waste containers must be labeled with a "Hazardous Waste" tag as

soon as waste is added. The label must include:

The words "Hazardous Waste"

The full chemical name: "Meriolin 16"

The approximate concentration and quantity of the waste

The date the waste was first added to the container

The name of the principal investigator and laboratory contact information

Storage:

Store all Meriolin 16 waste in a designated Satellite Accumulation Area (SAA) within the

laboratory.

The SAA must be at or near the point of waste generation.

Ensure secondary containment is used for liquid waste containers to prevent spills.

Segregate Meriolin 16 waste from incompatible materials.

Phase 4: Disposal Request
Full Containers: Once a waste container is full, complete the hazardous waste tag with the

final date.
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Request Pickup: Contact your institution's Environmental Health and Safety department to

schedule a pickup of the hazardous waste. Do not pour any chemical waste down the drain.

Meriolin 16 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Meriolin 16 waste.
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Phase 1: Preparation

Phase 2: Waste Segregation

Phase 3: Collection & Labeling
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Caption: Workflow for the safe disposal of Meriolin 16 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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